N-[1-(4-fluorobenzyl)-1H-pyrazol-4-yl]cyclopentanecarboxamide

• IUPAC Name: N-[1-[(4-fluorophenyl)methyl]pyrazol-4-yl]cyclopentanecarboxamide
• InChI: InChI=1S/C16H18FN3O/c17-14-7-5-12(6-8-14)10-20-11-15(9-18-20)19-16(21)13-3-1-2-4-13/h5-9,11,13H,1-4,10H2,(H,19,21)
• InChI Key: AMGDLEOEWJJABH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C(=O)NC2=CN(N=C2)CC3=CC=C(C=C3)F
• Molecular Formula: C16H18FN3O
• Molecular Weight: 287.33 g/mol

Description

N-[1-(4-fluorobenzyl)-1H-pyrazol-4-yl]cyclopentanecarboxamide is a chemical compound that has been widely used in scientific research. It is a potent and selective inhibitor of a specific receptor in the brain, which has been implicated in various neurological disorders.

Mechanism of Action

N-[1-(4-fluorobenzyl)-1H-pyrazol-4-yl]cyclopentanecarboxamide acts as a competitive antagonist of the CB1 receptor. It binds to the receptor and prevents the binding of endogenous ligands, such as anandamide and 2-arachidonoylglycerol. This results in a decrease in the activity of the CB1 receptor, which is involved in various physiological processes, such as neurotransmitter release, synaptic plasticity, and inflammation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-[1-(4-fluorobenzyl)-1H-pyrazol-4-yl]cyclopentanecarboxamide are primarily related to its action on the CB1 receptor. It has been shown to decrease the release of various neurotransmitters, including dopamine, glutamate, and GABA. It also inhibits the activity of certain enzymes that are involved in the synthesis and degradation of endocannabinoids, such as fatty acid amide hydrolase (FAAH) and monoacylglycerol lipase (MAGL). These effects can lead to changes in synaptic plasticity, which is important for learning and memory.

Advantages and Limitations for Lab Experiments

N-[1-(4-fluorobenzyl)-1H-pyrazol-4-yl]cyclopentanecarboxamide has several advantages for lab experiments. It is a potent and selective inhibitor of the CB1 receptor, which allows for precise manipulation of this receptor in various experimental settings. It also has a high purity level, which ensures reproducibility of results. However, there are also some limitations to its use. It has a relatively short half-life, which means that it needs to be administered frequently in experiments. It also has poor solubility in aqueous solutions, which can limit its use in certain experimental paradigms.

Future Directions

There are several future directions for the use of N-[1-(4-fluorobenzyl)-1H-pyrazol-4-yl]cyclopentanecarboxamide in scientific research. One direction is the development of new therapeutic agents that target the CB1 receptor for the treatment of neurological disorders. Another direction is the exploration of the role of the CB1 receptor in various physiological processes, such as pain perception, immune function, and metabolism. Additionally, there is potential for the use of N-[1-(4-fluorobenzyl)-1H-pyrazol-4-yl]cyclopentanecarboxamide in combination with other drugs or therapies to enhance their efficacy.

Scientific Research Applications

N-[1-(4-fluorobenzyl)-1H-pyrazol-4-yl]cyclopentanecarboxamide has been widely used in scientific research, particularly in the field of neuroscience. It has been shown to be a potent and selective inhibitor of the CB1 receptor, which is a G protein-coupled receptor that is primarily expressed in the brain. The CB1 receptor has been implicated in various neurological disorders, including anxiety, depression, and addiction. N-[1-(4-fluorobenzyl)-1H-pyrazol-4-yl]cyclopentanecarboxamide has been used to study the role of the CB1 receptor in these disorders, as well as to develop new therapeutic agents that target this receptor.